Cas no 852143-00-1 (2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 852143-00-1
• MF: C₂₀H₁₆F₃N₅OS
• MW: 431.434152603149
• CID: 6028349
• PubChem ID: 5252731
• Update Time: 2025-10-30

2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• 2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• F0653-0054
• 852143-00-1
• 2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• AKOS003946324
• 2-{[5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C20H16F3N5OS/c1-28-18(13-10-24-15-8-4-2-6-12(13)15)26-27-19(28)30-11-17(29)25-16-9-5-3-7-14(16)20(21,22)23/h2-10,24H,11H2,1H3,(H,25,29)
• InChI Key： PNOVBNVTDOWKAV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C

Computed Properties

• Exact Mass: 431.10276581g/mol
• Monoisotopic Mass: 431.10276581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Introduction to Compound with CAS No. 852143-00-1 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 852143-00-1 is a fascinating molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The chemical entity, formally known as 2-{5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide, represents a sophisticated blend of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of an indole ring, a methyl-substituted 1,2,4-triazole ring, and a sulfanyl group, all of which are connected to a phenylacetamide moiety. The indole moiety is particularly noteworthy as it is a well-known pharmacophore found in numerous bioactive natural products and pharmaceutical agents. Indole derivatives have been extensively studied for their potential roles in various biological processes, including modulation of neurotransmitter systems, anti-inflammatory effects, and anticancer properties.

The 1,2,4-triazole ring in the compound's structure contributes to its overall complexity and may play a crucial role in determining its biological activity. Triazole derivatives are known for their broad spectrum of biological activities, including antifungal, antiviral, and anticancer properties. The presence of a methyl group on the triazole ring further enhances its potential as a pharmacological scaffold by influencing the electronic properties of the molecule and potentially affecting its binding affinity to biological targets.

The sulfanyl group attached to the triazole ring introduces a polar moiety into the molecule, which can enhance its solubility in both aqueous and organic solvents. This property is particularly important in medicinal chemistry, as it can influence the compound's pharmacokinetic profile and bioavailability. Additionally, the sulfanyl group may participate in hydrogen bonding interactions with biological targets, thereby increasing the compound's binding affinity.

The phenylacetamide moiety at the other end of the molecule provides another pharmacophoric region that can interact with biological targets. Phenylacetamide derivatives have been widely explored in drug discovery due to their ability to modulate various enzymatic and receptor systems. The presence of a trifluoromethyl group on the phenyl ring further enhances the compound's potential as a drug candidate by increasing its metabolic stability and lipophilicity.

Recent research has highlighted the importance of indole derivatives in the development of novel therapeutic agents. For instance, studies have shown that indole-based compounds can exhibit potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, indole derivatives have been found to possess significant anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.

The combination of these structural features makes Compound with CAS No. 852143-00-1 a promising candidate for further investigation in various therapeutic areas. Current research is focused on exploring its potential applications in oncology, where it may serve as a lead compound for the development of novel anticancer agents. Preliminary studies have suggested that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

In addition to its potential anticancer applications, Compound with CAS No. 852143-00-1 may also have utility in other therapeutic areas. For example, its ability to modulate neurotransmitter systems suggests that it could be developed into a novel therapeutic agent for neurological disorders such as depression and anxiety. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including Suzuki-Miyaura cross-coupling reactions, cyclization reactions, and functional group modifications. These synthetic strategies highlight the versatility of modern organic synthesis techniques and demonstrate the feasibility of producing complex molecules like this one on an industrial scale.

Future research will focus on optimizing the synthesis of this compound to improve yield and purity while reducing costs. Additionally, efforts will be made to explore its biological activity through high-throughput screening (HTS) assays and structure-activity relationship (SAR) studies. These studies will provide valuable insights into the compound's mechanism of action and help identify potential lead compounds for further development.

The development of novel therapeutic agents is an ongoing process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Compound with CAS No. 852143-00-1 exemplifies the importance of interdisciplinary research in drug discovery and development. By combining structural innovation with rigorous biological evaluation, researchers can identify promising candidates for treating various diseases.

In conclusion, Compound with CAS No. 852143-00-1 is a structurally complex molecule with significant potential therapeutic applications. Its unique combination of heterocyclic scaffolds and functional groups makes it an attractive candidate for further investigation in drug discovery. With continued research and development efforts aimed at optimizing its synthesis and exploring its biological activity, this compound has the potential to contribute to the development of novel therapeutic agents for treating various diseases.